Cas no 2548989-29-1 (N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine)

• Product Name: N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine
• CAS No: 2548989-29-1
• MF: C₁₃H₁₅N₅
• MW: 241.291701555252
• CID: 5311700
• PubChem ID: 154583061
• Update Time: 2025-11-06

N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• F6675-6442
• 2548989-29-1
• AKOS040715150
• N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine
• N-Methyl-N-[1-(2-pyridinyl)-3-azetidinyl]-2-pyrimidinamine

• Inchi： 1S/C13H15N5/c1-17(13-15-7-4-8-16-13)11-9-18(10-11)12-5-2-3-6-14-12/h2-8,11H,9-10H2,1H3
• InChI Key： LJDLNOSDGADZOO-UHFFFAOYSA-N
• SMILES： C1(N(C)C2CN(C3=NC=CC=C3)C2)=NC=CC=N1

Computed Properties

• Exact Mass: 241.13274550g/mol
• Monoisotopic Mass: 241.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.2±55.0 °C(Predicted)
• pka: 7.07±0.19(Predicted)

Additional information on N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine

Introduction to N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine (CAS No. 2548989-29-1)

N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2548989-29-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine features a pyrimidine core linked to an azetidine ring, which is further substituted with a pyridine moiety. This arrangement creates a multifaceted scaffold that can interact with various biological targets, making it a versatile candidate for therapeutic applications. The presence of the pyridine group, in particular, enhances the compound's ability to bind to specific enzymes and receptors, which is crucial for its potential pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological systems. Studies have shown that the pyridine ring in N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine can form stable hydrogen bonds with polar residues in target proteins, facilitating high-affinity binding. This characteristic has been exploited in the design of novel inhibitors for various diseases, including cancer and inflammatory disorders.

In the realm of oncology, N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine has been investigated for its potential role in disrupting key signaling pathways involved in tumor growth and progression. Preclinical studies have demonstrated that this compound can inhibit the activity of enzymes such as kinases, which are often overexpressed in cancer cells. By targeting these enzymes, the compound may be able to induce apoptosis or hinder cell proliferation, offering a new therapeutic strategy against malignancies.

The azetidine ring component of this molecule is another critical feature that contributes to its biological activity. Azetidine derivatives are known for their ability to modulate enzyme function and have been explored in various therapeutic contexts. In particular, the three-membered azetidine ring can adopt different conformations, allowing the compound to interact with biological targets in multiple ways. This flexibility makes N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-amine a promising candidate for developing drugs with enhanced efficacy and reduced side effects.

Furthermore, the structural diversity of N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]pyrimidin-2-am ine provides opportunities for chemical modification and optimization. Researchers can explore various synthetic pathways to introduce additional functional groups or alter existing ones, thereby fine-tuning the compound's pharmacological properties. This approach has been successful in other areas of drug development, where slight modifications can significantly enhance a molecule's therapeutic potential.

One of the most exciting aspects of this compound is its potential application in addressing neurological disorders. The ability of N-methyl-N-[1-(pyridin -2 -yl)azetidin -3 -yl] pyrimidin -2 -amine to interact with central nervous system (CNS) targets has been highlighted in several studies. By modulating neurotransmitter systems or inhibiting key enzymes involved in neurodegeneration, this compound could offer new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The pyridine moiety, in particular, has been shown to cross the blood-brain barrier efficiently, which is essential for CNS drug delivery.

Another area where N-methyl-N-[1-(pyridine -2 -yl) azetidine -3 -yl] pyrimidine -2 -amine shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies have indicated that this compound can inhibit inflammatory pathways by targeting enzymes such as COX and LOX. By reducing inflammation, N-methyl-N-[1-(pyridine -2 -y l) azetidine -3 -y l] pyrimidine -2 -amine could provide relief for patients suffering from these conditions.

The synthesis of N-methyl-N-[1-(pyridine -2 -y l) azetidine -3 -y l] pyrimidine -2 -amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as flow chemistry and catalytic processes have been particularly useful in streamlining the synthetic route while maintaining high quality standards.

In conclusion, N-methyl-N-[1-(pyridine -2 -y l) azetidine -3 -y l] pyrimidine -2 -amine (CAS No. 2548989 29 1) is a highly promising compound with diverse biological activities. Its unique molecular structure allows it to interact with various biological targets, making it a valuable candidate for drug development across multiple therapeutic areas. With ongoing research and innovation in synthetic chemistry and molecular biology, this compound holds great potential for improving human health and treating complex diseases.